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Compound of Interest

Compound Name: Diethyl propylphosphonate

CAS No.: 18812-51-6

Cat. No.: B105383

Get Quote

Senior Application Scientist Note:

Handling organophosphonates requires a disciplined approach to chemical segregation. While

Diethyl propylphosphonate is not a P-listed acute toxin, its structural similarity to bioactive

organophosphorus compounds mandates that we treat it with a high margin of safety. The

"Golden Rule" for this compound is strict segregation from strong oxidizers and moisture until

final thermal destruction.

Chemical Profile & Hazard Assessment
Before initiating disposal, you must validate the waste stream against the physical and

chemical properties of the substance.
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Physicochemical Properties Table
Property Data Operational Implication

CAS Number 18812-51-6
Use for waste manifesting and

inventory tracking.[1][2]

Physical State Clear, colorless liquid
easily misidentified as solvent;

requires distinct labeling.[1][2]

Flash Point ~105°C - 112°C

Combustible. Not a Class 3

Flammable Liquid (<60°C), but

burns if heated.[1][2]

Water Solubility ~27 g/L (Moderate)

Do NOT dispose of down the

drain. Potential aquatic toxicity.

[1][2]

Reactivity Stable

Incompatible with Strong

Oxidizers and Strong Bases.[1]

[2]

Hazard Codes
H315 (Skin Irrit.), H319 (Eye

Irrit.)[1][2][3][4][5]

Standard chemical resistant

PPE is mandatory.[1][2]

Disposal Decision Logic (Workflow)
Do not guess. Follow this logical decision tree to determine the correct waste stream.
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Figure 1: Logical workflow for segregating Diethyl propylphosphonate waste streams based

on mixture composition.[1][2]

Primary Disposal Protocol: Lab Packing &
Incineration
The only universally accepted, compliant method for laboratory-scale disposal of Diethyl
propylphosphonate is high-temperature incineration via a licensed hazardous waste vendor.

[1][2]

Step-by-Step Procedure
Phase 1: Container Selection

Material: Use High-Density Polyethylene (HDPE) or glass containers. Avoid metal cans if the

waste may contain acidic impurities or moisture (risk of hydrolysis and corrosion).

Condition: Ensure the container is clean, dry, and free of incompatible residues (specifically

oxidizers like nitric acid or peroxides).

Phase 2: Waste Accumulation
Segregation:

IF PURE: Collect in a dedicated container labeled "Organic Phosphonate Waste."

IF MIXED: If used in a reaction with solvents (e.g., Dichloromethane), dispose of the entire

mixture into the appropriate solvent waste stream (Halogenated vs. Non-Halogenated).

The phosphonate is the "contaminant" in the solvent stream.

Funnel Safety: Use a funnel with a lid or remove the funnel immediately after pouring to

prevent evaporation of co-solvents and spillage.

Phase 3: Labeling (RCRA & DOT Compliance)
Attach a hazardous waste tag immediately upon the first drop of waste entering the container.

Chemical Name: Must be written out fully: "Diethyl propylphosphonate" (Do not use

formulas or abbreviations like "DPP").
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Hazards: Check "Toxic" and "Irritant." If mixed with flammable solvents, check "Ignitable."

RCRA Codes:

Pure Substance: Generally classified as Non-Regulated Chemical Waste (unless P/U

listed, which this is not). However, most institutions manage it as Hazardous Waste due to

aquatic toxicity.

Mixtures: If mixed with acetone/ethanol, use D001 (Ignitable). If mixed with chloroform,

use D022.

Phase 4: Storage & Handoff
Secondary Containment: Store the waste bottle in a polyethylene tray to capture leaks.

Incompatibility Check: Store away from nitric acid, perchlorates, and strong bases.

Disposal: Contact your EHS department or licensed waste vendor (e.g., Clean Harbors,

Veolia, Triumvirate) for pickup. The ultimate fate is fuel blending or incineration.

Emergency Spill Response Protocol
Scenario: You have dropped a 100mL bottle of Diethyl propylphosphonate in the lab.

Evacuate & Alert: Clear the immediate area. Alert colleagues.

PPE Upgrade: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. If the spill

is large or in a confined space, organic vapor respiratory protection may be required.

Containment:

Surround the spill with vermiculite, dry sand, or commercial absorbent pads.

Do not use sawdust (combustible).

Cleanup:

Absorb the liquid completely.
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Scoop the contaminated absorbent into a wide-mouth HDPE jar or heavy-duty waste bag.

Wipe the surface with a soap/water solution (detergent aids in removing the oily residue).

Disposal of Debris: Label the debris container as "Debris contaminated with Diethyl
propylphosphonate" and manage as hazardous waste.

Scientific Rationale: Why Not In-Lab Deactivation?
Researchers often ask if they can neutralize phosphonates using bleach or base hydrolysis in

the hood.

Recommendation:DO NOT attempt in-lab chemical destruction.

Reasoning:

Incomplete Reaction: Phosphonate esters are relatively stable. Simple alkaline hydrolysis

(adding NaOH) often requires heat and time to fully cleave the P-C or P-O bonds.

Incomplete hydrolysis can generate intermediate acids that are still toxic or

environmentally persistent.

Exotherm Risk: Oxidation (bleach) can be exothermic and unpredictable if impurities are

present.

Regulatory Violation: In many jurisdictions (e.g., US EPA), treating hazardous waste in the

container without a permit is a violation of RCRA regulations (unless it is part of the

experimental process, i.e., "elementary neutralization").

Trust the thermal destruction method (Incineration). It guarantees the breakdown of the

phosphorus-carbon bond into inorganic phosphates and CO2, which are captured by the

incinerator's scrubber systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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